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Compound Name: N-Benzylglycine ethyl ester

Cat. No.: B167273 Get Quote

Abstract
This application note provides a detailed protocol for the synthesis of N-Benzylglycine ethyl
ester, an important intermediate in the pharmaceutical and chemical industries.[1] The

described method is an N-alkylation reaction involving the coupling of glycine ethyl ester

hydrochloride and benzyl chloride. This process is characterized by its straightforward

procedure, high yield, and cost-effectiveness, making it suitable for laboratory-scale synthesis

and adaptable for larger-scale production.[2]

Introduction
N-Benzylglycine ethyl ester is a key building block in the synthesis of various bioactive

molecules. Traditional synthesis routes have sometimes been hampered by low yields, the

formation of byproducts such as N,N-dibenzylglycine ethyl ester, or the use of less accessible

starting materials.[2] The protocol outlined here utilizes readily available glycine ethyl ester

hydrochloride and benzyl chloride, offering a reliable and efficient method for its preparation.[2]

The reaction proceeds via the N-alkylation of the primary amine of glycine ethyl ester with

benzyl chloride in the presence of a base to neutralize the hydrogen chloride formed during the

reaction.

Reaction Scheme
Experimental Protocol
3.1. Materials and Equipment
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Reagents:

Glycine ethyl ester hydrochloride

Benzyl chloride

Triethylamine

Ethanol

Anhydrous magnesium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Dropping funnel

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Distillation apparatus for vacuum distillation

3.2. Procedure

Preparation of Glycine Ethyl Ester Free Base:

To a round-bottom flask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of

triethylamine, and 200 ml of ethanol.[2]

Heat the mixture to reflux and maintain for 1 hour.[2]
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Cool the mixture, which will result in the precipitation of a white solid (triethylamine

hydrochloride).[2]

Filter the solid and collect the filtrate.[2]

N-Alkylation Reaction:

To the filtrate, add an additional 20.0 g of triethylamine.[2]

Cool the mixture to 0-5°C using an ice bath.[2]

Slowly add 27.8 g of benzyl chloride dropwise to the cooled mixture.[2]

After the addition is complete, raise the temperature to 40°C and allow the reaction to

proceed for 4 hours.[2]

Work-up and Purification:

After the reaction is complete, filter the mixture to remove any precipitated solids.[2]

Wash the filtrate with water until it is neutral.

Dry the organic layer with anhydrous magnesium sulfate and filter off the drying agent.[2]

Concentrate the solution under reduced pressure using a rotary evaporator.

Purify the resulting residue by vacuum distillation. Collect the fraction at 139-142°C to

obtain N-Benzylglycine ethyl ester as a pale yellow oily liquid.[2] A literature source also

reports a boiling point of 142-143°C at 10 mmHg.[3][4]

Data Presentation
Table 1: Quantitative Data for the Synthesis of N-Benzylglycine Ethyl Ester
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Parameter Value Reference

Reactants

Glycine ethyl ester HCl 28.0 g [2]

Benzyl chloride 27.8 g [2]

Triethylamine (Step 1) 20.0 g [2]

Triethylamine (Step 2) 20.0 g [2]

Ethanol 200 ml [2]

Reaction Conditions

Alkylation Temperature 40°C [2]

Reaction Time 4 hours [2]

Product

Product Name N-Benzylglycine ethyl ester [2]

Molecular Formula C₁₁H₁₅NO₂ [5][6]

Molecular Weight 193.24 g/mol [5]

Appearance Pale yellow oily liquid [2]

Yield 31.0 g (80.3%) [2]

Boiling Point
139-142°C (at reduced

pressure)
[2]

Visualization of the Experimental Workflow

Preparation of Glycine Ethyl Ester Free Base N-Alkylation Reaction Work-up and Purification

Mix Glycine Ethyl Ester HCl,
Triethylamine, and Ethanol Reflux for 1 hour Cool and Filter

to remove solid Collect Filtrate Add more Triethylamine
to the filtrate Cool to 0-5°C Add Benzyl Chloride

dropwise
React at 40°C

for 4 hours Filter the reaction mixture Wash with water until neutral Dry with Anhydrous MgSO4 Concentrate under
reduced pressure

Vacuum Distillation
(139-142°C)

N-Benzylglycine
ethyl ester
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Click to download full resolution via product page

Caption: Workflow diagram for the synthesis of N-Benzylglycine ethyl ester.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Benzyl chloride is a lachrymator and is corrosive. Handle with care.

Triethylamine is a flammable and corrosive liquid with a strong odor.

Ethanol is a flammable liquid. Avoid open flames.

Conclusion
The N-alkylation protocol described provides an efficient and high-yielding method for the

synthesis of N-Benzylglycine ethyl ester from readily available starting materials. The

procedure is robust and can be easily implemented in a standard organic chemistry laboratory.

The detailed steps and clear data presentation in this application note are intended to assist

researchers in the successful preparation of this valuable synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://patents.google.com/patent/CN1477095A/en
https://patents.google.com/patent/CN1477095A/en
https://www.chemicalbook.com/synthesis/n-benzylglycine-ethyl-ester.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6436904&Mask=4
https://www.benchchem.com/product/b167273#protocol-for-n-alkylation-reaction-to-produce-n-benzylglycine-ethyl-ester
https://www.benchchem.com/product/b167273#protocol-for-n-alkylation-reaction-to-produce-n-benzylglycine-ethyl-ester
https://www.benchchem.com/product/b167273#protocol-for-n-alkylation-reaction-to-produce-n-benzylglycine-ethyl-ester
https://www.benchchem.com/product/b167273#protocol-for-n-alkylation-reaction-to-produce-n-benzylglycine-ethyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

